Cas no 232275-49-9 (Methyl 4-amino-2,6-dichlorobenzoate)

• Product Name: Methyl 4-amino-2,6-dichlorobenzoate
• CAS No: 232275-49-9
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD22493408
• CID: 830393
• PubChem ID: 51341879
• Update Time: 2025-04-19

Methyl 4-amino-2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2,6-dichlorobenzoate
• 3,5-Dichlor-4-methoxy-anilin
• 3,5-dichloro-4-methoxy-aniline
• 3,5-dichloroanisidine
• 3.5-Dichlor-p-anisidin
• 4-Amino-2,6-dichloroanisole
• 4-Amino-2,6-dichlorobenzoic acid methyl ester
• AC1Q45F3
• AGN-PC-00LB0C
• Benzenamine, 3,5-dichloro-4-methoxy-
• CTK1B9243
• EN300-63860
• SureCN2101809
• 4-Amino-2,6-dichloro-benzoic acid methyl ester
• SCHEMBL1707046
• Benzoic acid, 4-amino-2,6-dichloro-, methyl ester
• MFCD22493408
• SB35753
• KBMZQFQCPXVGJR-UHFFFAOYSA-N
• 2,6-dichloro-4-aminobenzoic acid methyl ester
• EN300-2008356
• Methyl4-amino-2,6-dichlorobenzoate
• Methyl 2,6-dichloro-4-aminobenzoate
• DB-117782
• DTXSID501233190
• 232275-49-9

• MDL： MFCD22493408
• Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3H,11H2,1H3
• InChI Key： KBMZQFQCPXVGJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OC)Cl)N

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.433

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters